![molecular formula C15H15NO4S B258402 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide](/img/structure/B258402.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide, also known as DBS, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBS is a sulfonamide derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide involves its binding to the active site of carbonic anhydrase enzymes, thereby inhibiting their activity. This inhibition results in a decrease in the production of bicarbonate ions, which are important for regulating acid-base balance in the body.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including inhibition of carbonic anhydrase enzymes, reduction in the production of bicarbonate ions, and potential therapeutic effects in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide in lab experiments is its ability to selectively inhibit carbonic anhydrase enzymes, making it a valuable tool for studying the role of these enzymes in various physiological processes. However, one limitation of using this compound is its potential toxicity, as it has been shown to exhibit cytotoxic effects in certain cell lines.
Future Directions
There are numerous potential future directions for research involving N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide, including further studies on its potential therapeutic applications, as well as investigations into its mechanism of action and potential toxicity. Additionally, future research could focus on the development of new derivatives of this compound with improved efficacy and reduced toxicity.
Synthesis Methods
The synthesis method for N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide involves the reaction of 3-methylbenzenesulfonyl chloride with 2,3-dihydro-1,4-benzodioxin-6-amine in the presence of a base such as triethylamine. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide has been used in numerous scientific research applications, including as a tool for studying the role of sulfonamides in enzyme inhibition and as a potential therapeutic agent for various diseases. This compound has been shown to inhibit the activity of carbonic anhydrase enzymes, which play a crucial role in regulating acid-base balance in the body. This inhibition has potential applications in the treatment of conditions such as glaucoma and epilepsy.
properties
Molecular Formula |
C15H15NO4S |
---|---|
Molecular Weight |
305.4 g/mol |
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylbenzenesulfonamide |
InChI |
InChI=1S/C15H15NO4S/c1-11-3-2-4-13(9-11)21(17,18)16-12-5-6-14-15(10-12)20-8-7-19-14/h2-6,9-10,16H,7-8H2,1H3 |
InChI Key |
DVZIFZCRHHMODV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCCO3 |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCCO3 |
solubility |
28.7 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.